Cas no 1309-55-3 (Manganese oxide)

• Product Name: Manganese oxide
• CAS No: 1309-55-3
• MF: Mn₃O₄
• MW: 228.812
• CID: 83573
• Update Time: 2025-10-28

Manganese oxide Chemical and Physical Properties

Names and Identifiers

• MANGANESE OXIDE
• TETRAMANGANESE TRIOXIDE
• TRIMANGANESE TETROXIDE
• TRIMANGANESE (II, III) TETRAOXIDE
• MANGANESE(+2,+3)OXIDE
• MANGANESE TETROXIDE
• trimanganese tetraoxide
• manganomanganic oxide (saline oxide)
• Manganese Tetraoxide
• Manganese(II,III)
• Manganeseoxidebrownpowder
• manganese,tetrahydrate
• MANGANESE TETROXIDE,Mn3O4
• Manganese oxide

• Inchi： InChI=1S/3Mn.4O
• InChI Key： GVNFAUMGUISVJW-UHFFFAOYSA-N
• SMILES： [Mn](O[Mn]=O)O[Mn]=O

Computed Properties

• Exact Mass: 228.79400

Experimental Properties

• Density: 4.8 g/mL at 25 °C(lit.)
• PSA: 52.60000
• LogP: -0.37440

Manganese oxide Security Information

• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：OP0895000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides

Additional information on Manganese oxide

Manganese Oxide (CAS No. 1309-55-3): A Comprehensive Overview

Manganese oxide, with the CAS number 1309-55-3, is a chemical compound consisting of manganese and oxygen. It is widely recognized for its versatility and significance in various industrial and scientific applications. Manganese oxide exists in multiple forms, including manganese(II) oxide (MnO), manganese(III) oxide (Mn2O3), and manganese(IV) oxide (MnO2), each with distinct properties and uses. This article delves into the latest research findings, applications, and advancements related to manganese oxide.

One of the most notable applications of manganese oxide is in the field of energy storage. Recent studies have highlighted its potential as a cathode material in lithium-ion batteries. Researchers have found that manganese oxide can significantly enhance the energy density and cycling stability of batteries, making it a promising candidate for next-generation energy storage systems. The incorporation of manganese oxide nanoparticles has shown particular promise due to their high surface area and improved electrochemical performance.

In addition to its role in energy storage, manganese oxide has gained attention for its catalytic properties. It serves as an efficient catalyst in various chemical reactions, including oxidation, reduction, and hydrogenation processes. Recent advancements have focused on modifying manganese oxide structures to enhance their catalytic activity. For instance, the synthesis of manganese oxide nanowires has demonstrated superior catalytic performance in water splitting reactions, contributing to the development of sustainable hydrogen production methods.

The environmental applications of manganese oxide are equally compelling. It has been utilized in water treatment processes to remove heavy metals and organic pollutants from contaminated water sources. Recent research has explored the use of manganese oxide as an adsorbent for arsenic removal, achieving high efficiency and cost-effectiveness compared to traditional methods. Furthermore, manganese oxide has been employed in soil remediation efforts to immobilize toxic metals, thereby reducing their bioavailability and environmental impact.

The synthesis of manganese oxide has also seen significant advancements in recent years. Traditional methods such as thermal decomposition and precipitation have been complemented by innovative techniques like sol-gel processing and hydrothermal synthesis. These methods allow for better control over the size, shape, and structure of manganese oxide particles, enabling tailored properties for specific applications. For example, the controlled synthesis of manganese oxide nanosheets has shown enhanced performance in gas sensing applications due to their high surface area and sensitivity.

Another emerging area of research is the use of manganese oxide in biomedical applications. Studies have explored its potential as a contrast agent in magnetic resonance imaging (MRI) due to its magnetic properties. Additionally, manganese oxide nanoparticles have been investigated for drug delivery systems, where their biocompatibility and ability to target specific cells make them ideal candidates for targeted therapy.

Despite its numerous advantages, the use of manganese oxide is not without challenges. Issues such as limited conductivity in certain applications and potential environmental concerns associated with its production and disposal require further investigation. Researchers are actively working on addressing these challenges through innovative material design and sustainable synthesis methods.

In conclusion, manganese oxide (CAS No. 1309-55-3) remains a pivotal material across diverse fields due to its unique properties and adaptability. From energy storage to environmental remediation, recent research continues to uncover new opportunities for its application while addressing existing limitations. As technology advances, the role of manganese oxide is expected to expand further, contributing significantly to scientific progress and industrial innovation.